Cas no 3310-81-4 (1,2,4-Triazolidin-3-one, 5-thioxo-, hydrazone)

• Product Name: 1,2,4-Triazolidin-3-one, 5-thioxo-, hydrazone
• CAS No: 3310-81-4
• MF: C₂H₅N₅S
• MW: 131.159597158432
• CID: 1455277
• Update Time: 2024-08-25

1,2,4-Triazolidin-3-one, 5-thioxo-, hydrazone Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidin-3-one, 5-thioxo-, hydrazone
• 3H-1,2,4-Triazole-3-thione, 5-hydrazinyl-1,2-dihydro-

• Inchi： 1S/C2H5N5S/c3-5-1-4-2(8)7-6-1/h3H2,(H3,4,5,6,7,8)
• InChI Key： RVPUPEFCMCTVAH-UHFFFAOYSA-N
• SMILES： N1C(NN)=NC(=S)N1

Computed Properties

• Exact Mass: 131.02675

Experimental Properties

• Density: 2.17±0.1 g/cm3(Predicted)
• Melting Point: 240-241 °C (decomp)
• Boiling Point: 224.4±23.0 °C(Predicted)
• PSA: 74.47
• pka: 12.34±0.20(Predicted)